Cas no 57409-51-5 (Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate)

• Product Name: Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate
• CAS No: 57409-51-5
• MF: C₉H₈O₄S
• MW: 212.222421646118
• MDL: MFCD01249731
• CID: 373793
• PubChem ID: 2771673
• Update Time: 2025-10-30

Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate
• METHYL 2,4-DIOXO-4-(2-THIENYL)BUTANOATE
• Methyl 2,4-Dioxo-4-(2-thienyl)butyrate
• 2,4-DIOXO-4-THIOPHEN-2-YL-BUTYRIC ACID METHYL ESTER
• 2-Thiophenebutanoicacid, a,g-dioxo-, methyl ester
• methyl 2,4-dioxo-4-thiophen-2-ylbutanoate
• Methyl 2,4-dioxo-4-(thien-2-yl)butanoate
• 2,4-Dioxo-4-(2-thienyl)butyric Acid Methyl Ester
• methyl 2,4-dioxo-4-thien-2-ylbutanoate
• methyl 2-thienoylpyruvate
• 2,4-DIOXO-4-THIOPHEN-2-YL-BUTYRICACIDMETHYLESTER
• SBB021373
• BBL008306
• STK299949
• KM0103
• J-507252
• C9H8O4S
• AC-28066
• GALACTOSEBETA1,4-GALACTOSEBETA1,4-GLUCOSE
• FT-0640456
• SR-01000058945-1
• SR-01000058945
• 57409-51-5
• BB 0219129
• DTXSID60378010
• Z57033938
• methyl 2,4-dioxo-4-(2-thienyl)butanoate;Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate
• DS-2815
• F1673-1679
• CS-W015016
• M2936
• AKOS000267097
• SCHEMBL20486436
• AMY39206
• MFCD01249731
• EN300-11099
• methyl 2,4-dioxo-4-(thien-2-yl)-4-ylbutanoate
• A831434
• Methyl2,4-dioxo-4-(thiophen-2-yl)butanoate
• SY021617
• ALBB-010030
• DB-053049
• 2-thiophenebutanoic acid, alpha,gamma-dioxo-, methyl ester

• MDL： MFCD01249731
• Inchi： 1S/C9H8O4S/c1-13-9(12)7(11)5-6(10)8-3-2-4-14-8/h2-4H,5H2,1H3
• InChI Key： NBLQZHPVSHJRML-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 212.01400
• Monoisotopic Mass: 212.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7
• XLogP3: 1.5

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87.0 to 91.0 deg-C
• Boiling Point: 366.1°C at 760 mmHg
• Flash Point: 120℃
• Refractive Index: 1.585
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 88.68000
• LogP: 1.06300

Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：4.1
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate

Comprehensive Overview of Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate (CAS No. 57409-51-5)

Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS number 57409-51-5, features a unique molecular structure combining a thiophene ring with a butanoate ester. Its versatility makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in creating novel therapeutics and sustainable agrochemicals.

The growing demand for thiophene-based derivatives in drug discovery has put Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate in the spotlight. Thiophene rings are known for their electron-rich properties, which enhance the binding affinity of molecules to biological targets. This compound’s dioxo-butanoate moiety further adds to its reactivity, making it a preferred choice for synthesizing heterocyclic compounds. Recent studies highlight its role in developing inhibitors for enzymes involved in metabolic disorders, aligning with the current focus on precision medicine.

In the context of green chemistry, Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate has garnered attention for its potential in eco-friendly synthesis routes. With the rise of sustainable practices, researchers are exploring its use in catalytic reactions that minimize waste and energy consumption. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing. The compound’s stability under mild conditions also makes it suitable for scalable production, addressing industry needs for cost-effective and efficient processes.

Another area of interest is the compound’s application in material science. Its thiophene component is integral to conductive polymers, which are pivotal in developing flexible electronics and organic photovoltaics. As the demand for renewable energy solutions grows, Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate could play a critical role in advancing next-generation solar cells. Its ability to modify electronic properties makes it a candidate for enhancing the performance of organic semiconductors, a hot topic in materials research.

From a synthetic methodology perspective, this compound serves as a building block for complex molecular architectures. Its keto-ester functionality allows for diverse transformations, including cyclizations and cross-coupling reactions. Chemists are leveraging these properties to design libraries of compounds for high-throughput screening, a strategy widely used in drug development. The compound’s compatibility with modern techniques like flow chemistry further underscores its relevance in contemporary research.

Safety and handling of Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate are also critical considerations. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Storage recommendations typically include keeping the compound in a cool, dry place away from incompatible substances. These guidelines are essential for maintaining the compound’s integrity and ensuring reproducible results in experimental settings.

In summary, Methyl 2,4-dioxo-4-(thiophen-2-yl)butanoate (CAS No. 57409-51-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile make it a valuable asset in modern chemistry. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in synthetic and applied chemistry.